N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(2-fluorophenoxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3-cyclopropyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(2-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C19H18FN5O3 and its molecular weight is 383.383. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- Various derivatives of related compounds have been synthesized, demonstrating the adaptability of the chemical structure for modifications. For example, Sunder and Maleraju (2013) synthesized derivatives with anti-inflammatory properties, showcasing the compound's versatility in medicinal chemistry (Sunder & Maleraju, 2013).
- Chkirate et al. (2019) synthesized pyrazole-acetamide derivatives, highlighting the structural diversity achievable with this compound. These derivatives were characterized by various spectroscopic techniques, emphasizing the compound's utility in coordination chemistry (Chkirate et al., 2019).
Application in Antitumor and Antimicrobial Research
- Al-Sanea et al. (2020) investigated certain derivatives for their anticancer activity, finding that one compound showed significant inhibition against various cancer cell lines. This suggests potential applications in cancer research (Al-Sanea et al., 2020).
- Bondock et al. (2008) synthesized new heterocycles incorporating the compound, evaluating them for antimicrobial activity. The results indicated potential uses in developing new antimicrobial agents (Bondock et al., 2008).
Other Potential Applications
- Erkin et al. (2004) demonstrated the compound's reactivity in forming pyrazol-1-yl pyrimidine derivatives, hinting at its broad applicability in synthetic organic chemistry (Erkin et al., 2004).
- Wise et al. (1987) explored a series of compounds related to the query compound for their potential as antipsychotic agents, illustrating its relevance in neuropsychiatric drug development (Wise et al., 1987).
Properties
IUPAC Name |
N-[5-cyclopropyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(2-fluorophenoxy)acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18FN5O3/c1-11-8-17(26)23-19(21-11)25-16(9-14(24-25)12-6-7-12)22-18(27)10-28-15-5-3-2-4-13(15)20/h2-5,8-9,12H,6-7,10H2,1H3,(H,22,27)(H,21,23,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXKRSPOQKMYZRY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)COC4=CC=CC=C4F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18FN5O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.